3-propoxy-N-[4-(tetrahydro-2-furanylmethoxy)phenyl]benzamide

• Molecular Formula: C21H25NO4
• Molecular Weight: 355.4 g/mol
• IUPAC Name: N-[4-(oxolan-2-ylmethoxy)phenyl]-3-propoxybenzamide
• InChI: InChI=1S/C21H25NO4/c1-2-12-24-19-6-3-5-16(14-19)21(23)22-17-8-10-18(11-9-17)26-15-20-7-4-13-25-20/h3,5-6,8-11,14,20H,2,4,7,12-13,15H2,1H3,(H,22,23)
• InChI Key: HMUJFBPZNUWQGK-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=CC(=C1)C(=O)NC2=CC=C(C=C2)OCC3CCCO3

Description

3-propoxy-N-[4-(tetrahydro-2-furanylmethoxy)phenyl]benzamide is a chemical compound that has gained significant attention in scientific research. It is a potent and selective antagonist of the transient receptor potential vanilloid 1 (TRPV1) receptor, which is a non-selective cation channel that is activated by a variety of stimuli, including heat, capsaicin, and protons. The TRPV1 receptor is involved in various physiological and pathological processes, including pain sensation, inflammation, and cancer.

Mechanism of Action

The mechanism of action of 3-propoxy-N-[4-(tetrahydro-2-furanylmethoxy)phenyl]benzamide involves the selective blockade of the 3-propoxy-N-[4-(tetrahydro-2-furanylmethoxy)phenyl]benzamide receptor. This receptor is expressed in various tissues, including sensory neurons, immune cells, and cancer cells. Activation of the 3-propoxy-N-[4-(tetrahydro-2-furanylmethoxy)phenyl]benzamide receptor leads to the influx of calcium ions into the cells, which triggers various signaling pathways that contribute to pain, inflammation, and cancer progression. By blocking the 3-propoxy-N-[4-(tetrahydro-2-furanylmethoxy)phenyl]benzamide receptor, 3-propoxy-N-[4-(tetrahydro-2-furanylmethoxy)phenyl]benzamide can inhibit these processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-propoxy-N-[4-(tetrahydro-2-furanylmethoxy)phenyl]benzamide are diverse and depend on the specific tissue and cell type. In general, it has been shown to reduce pain and inflammation by inhibiting the release of pro-inflammatory mediators, such as cytokines and prostaglandins, from immune cells. Moreover, it has been demonstrated to induce apoptosis and inhibit the proliferation and migration of cancer cells by modulating various signaling pathways, including the PI3K/Akt and MAPK/ERK pathways.

Advantages and Limitations for Lab Experiments

The advantages of using 3-propoxy-N-[4-(tetrahydro-2-furanylmethoxy)phenyl]benzamide in lab experiments are its high potency and selectivity for the 3-propoxy-N-[4-(tetrahydro-2-furanylmethoxy)phenyl]benzamide receptor, which allows for precise modulation of this target. Moreover, it has been shown to have low toxicity and good pharmacokinetic properties, which make it a promising candidate for further development as a therapeutic agent. The limitations of using this compound in lab experiments are its high cost and limited availability, which may restrict its use in large-scale studies.

Future Directions

There are several future directions for the research on 3-propoxy-N-[4-(tetrahydro-2-furanylmethoxy)phenyl]benzamide. Firstly, more studies are needed to elucidate the molecular mechanisms underlying its therapeutic effects, including its effects on the 3-propoxy-N-[4-(tetrahydro-2-furanylmethoxy)phenyl]benzamide receptor and other signaling pathways. Secondly, further preclinical and clinical studies are required to evaluate its safety and efficacy as a potential therapeutic agent for various diseases, including pain, inflammation, and cancer. Thirdly, the development of novel analogs and derivatives of this compound may lead to the discovery of more potent and selective 3-propoxy-N-[4-(tetrahydro-2-furanylmethoxy)phenyl]benzamide antagonists with improved pharmacological properties. Finally, the application of advanced technologies, such as CRISPR/Cas9 gene editing and single-cell sequencing, may provide new insights into the role of the 3-propoxy-N-[4-(tetrahydro-2-furanylmethoxy)phenyl]benzamide receptor in various physiological and pathological processes.

Synthesis Methods

The synthesis of 3-propoxy-N-[4-(tetrahydro-2-furanylmethoxy)phenyl]benzamide involves several steps, including the reaction of 4-(tetrahydro-2-furanylmethoxy)phenylboronic acid with propargyl bromide, followed by coupling with 3-bromoaniline and subsequent amidation with benzoyl chloride. The final product is obtained after purification by column chromatography.

Scientific Research Applications

3-propoxy-N-[4-(tetrahydro-2-furanylmethoxy)phenyl]benzamide has been extensively studied for its potential therapeutic applications. It has been shown to have analgesic and anti-inflammatory effects in various animal models of pain and inflammation. Moreover, it has been demonstrated to inhibit the growth and metastasis of cancer cells, including breast, prostate, and lung cancer cells. Additionally, it has been suggested to be a potential treatment for various neurological disorders, including epilepsy, Parkinson's disease, and Alzheimer's disease.